4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone
Overview
Description
4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone, also known as DPBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DPBA is a hydrazone derivative of 4-nitrobenzaldehyde and has been studied for its potential as a fluorescent sensor, as well as its ability to inhibit the activity of enzymes such as acetylcholinesterase.
Mechanism of Action
The mechanism of action of 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone varies depending on its application. In the case of its use as a fluorescent sensor, 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone undergoes a change in its fluorescence properties upon binding to a specific analyte, which can be detected and quantified. In the case of its use as an enzyme inhibitor, 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone binds to the active site of the enzyme and prevents its activity, leading to a reduction in the concentration of the enzyme's substrate.
Biochemical and Physiological Effects
4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has been shown to have various biochemical and physiological effects, depending on its concentration and application. In some studies, 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of certain diseases. However, at high concentrations, 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has been shown to have cytotoxic effects, which may limit its use in certain applications.
Advantages and Limitations for Lab Experiments
4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has several advantages for use in lab experiments, including its high purity and stability, as well as its ability to selectively bind to specific analytes or enzymes. However, 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone also has some limitations, including its potential cytotoxicity at high concentrations and the need for specialized equipment for its detection and quantification.
Future Directions
There are several potential future directions for research on 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone, including:
1. Development of new applications for 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone as a fluorescent sensor for the detection of other analytes.
2. Investigation of the potential of 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone as a drug candidate for the treatment of Alzheimer's disease and other neurodegenerative disorders.
3. Development of new synthetic methods for the production of 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone with improved yield and purity.
4. Investigation of the potential of 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone as a tool for studying enzyme kinetics and inhibition.
5. Development of new methods for the detection and quantification of 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone in biological samples.
Scientific Research Applications
4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has been extensively studied for its potential applications in various fields, including analytical chemistry, biochemistry, and medicinal chemistry. In analytical chemistry, 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has been used as a fluorescent sensor for the detection of metal ions and other analytes. In biochemistry, 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has been studied for its ability to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease. In medicinal chemistry, 4-nitrobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has been investigated for its potential as a drug candidate for the treatment of various diseases.
properties
IUPAC Name |
2,6-bis(azepan-1-yl)-N-[(E)-(4-nitrophenyl)methylideneamino]pyrimidin-4-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N7O2/c31-30(32)20-11-9-19(10-12-20)18-24-27-21-17-22(28-13-5-1-2-6-14-28)26-23(25-21)29-15-7-3-4-8-16-29/h9-12,17-18H,1-8,13-16H2,(H,25,26,27)/b24-18+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QIYKSACABRUYDC-HKOYGPOVSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C2=NC(=NC(=C2)NN=CC3=CC=C(C=C3)[N+](=O)[O-])N4CCCCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCCN(CC1)C2=NC(=NC(=C2)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-])N4CCCCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N7O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.